Cas no 62617-48-5 (3-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-oxo-4-(phenylamino)-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-oxo-4-(phenylamino)-
• CAS No: 62617-48-5
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 437945
• PubChem ID: 14148537
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-oxo-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-1-methyl-2-oxo-4-(phenylamino)-
• 4-anilino-1-methyl-2-oxopyridine-3-carbonitrile
• 4-Anilino-1-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID00556618
• 4-anilino-1-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 62617-48-5

• Inchi： 1S/C13H11N3O/c1-16-8-7-12(11(9-14)13(16)17)15-10-5-3-2-4-6-10/h2-8,15H,1H3
• InChI Key： NOAFMVRDWHHFBQ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=CN1C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13